Cas no 2309778-88-7 (N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 2309778-88-7
• MF: C₁₄H₁₁N₅O₃
• MW: 297.268841981888
• CID: 5326795
• Update Time: 2025-05-26

N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-purin-6-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• N-(7H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Inchi： 1S/C14H11N5O3/c20-14(10-5-21-8-3-1-2-4-9(8)22-10)19-13-11-12(16-6-15-11)17-7-18-13/h1-4,6-7,10H,5H2,(H2,15,16,17,18,19,20)
• InChI Key： IKLFCZNGLGBNSM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(NC1=C2C(=NC=N1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 1.1
• Topological Polar Surface Area: 102

Additional information on N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide: A Promising Compound in Medicinal Chemistry

N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2309778-88-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of purine derivatives and is characterized by its 1,4-benzodioxine moiety, which imparts distinct pharmacological properties.

The chemical structure of N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide consists of a purine ring linked to a 1,4-benzodioxine scaffold through an amide bond. The 1,4-benzodioxine moiety is known for its ability to modulate various biological processes, including receptor binding and enzyme inhibition. This structural feature makes the compound a promising candidate for the development of new therapeutic agents.

Recent studies have highlighted the potential of N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in various therapeutic areas. One of the most notable applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism of action suggests that it could be effective in managing conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral activity is still under investigation, but it is believed to involve interference with viral replication enzymes or host cell receptors.

The pharmacokinetic properties of N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide have been extensively studied to assess its suitability for clinical use. In vitro and in vivo experiments have shown that it exhibits good solubility and stability under physiological conditions. Furthermore, it has favorable absorption and distribution profiles, making it a viable candidate for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its direct therapeutic applications, N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate specific signaling pathways makes it a valuable probe for studying cellular mechanisms involved in inflammation and viral infection. This dual role as both a therapeutic agent and a research tool underscores its significance in the field of medicinal chemistry.

In conclusion, N-(9H-purin-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 2309778-88-7) represents a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and diverse biological activities make it an exciting area of focus for future studies and drug development efforts.